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Compound of Interest

Compound Name: Mal-PEG2-oxyamine (TFA)

Cat. No.: B12364754

Get Quote

Executive Summary
Mal-PEG2-oxyamine TFA is a premium heterobifunctional crosslinker engineered for precision

bioconjugation. It is widely utilized in the development of targeted therapeutics, including the

synthesis of[1]. Featuring a hydrophilic polyethylene glycol (PEG2) spacer, this linker provides

highly orthogonal reactivity: a maleimide group for rapid, site-specific conjugation to sulfhydryls,

and an oxyamine (aminooxy) group for stable oxime ligation with aldehydes or ketones[2]. This

technical guide details the mechanistic chemistry, the rationale behind its specific salt

formulation, and a self-validating protocol for its application in dual-target ligation.

Physicochemical Profiling
The structural integrity, solubility, and reactivity of the linker are dictated by its PEG2 core and

the presence of the trifluoroacetic acid (TFA) counterion.
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Property Value

Chemical Name
1H-Pyrrole-2,5-dione, 1-[2-[2-[2-

(aminooxy)ethoxy]ethoxy]ethyl]- (TFA)

CAS Number (Free Base) 1146245-73-9[3]

Molecular Formula (TFA Salt) C12H17F3N2O7

Molecular Weight (TFA Salt) 358.27 g/mol [4]

Molecular Weight (Free Base) 244.25 g/mol [5]

Spacer Type PEG2 (Polyethylene glycol, 2 units)

Reactive Groups
Maleimide (Thiol-reactive), Oxyamine

(Carbonyl-reactive)[6]

Counterion Trifluoroacetate (TFA)

Mechanistic Chemistry & Causality
To successfully deploy Mal-PEG2-oxyamine TFA in complex biological matrices, researchers

must understand the thermodynamic and kinetic drivers—the why—behind its reactivity

profiles.

The Maleimide-Thiol Michael Addition
The maleimide moiety undergoes a highly efficient Michael addition with free thiols (sulfhydryls)

to form a stable, irreversible thioether bond[6].

Causality of pH Control: This reaction must be strictly buffered between pH 6.5 and 7.5.

Below pH 6.5, the thiol is heavily protonated, drastically reducing its nucleophilicity. Above

pH 8.0, two detrimental side reactions occur: (1) primary amines (e.g., lysine residues on

proteins) become deprotonated and compete for the maleimide, destroying site-specificity,

and (2) the maleimide ring undergoes rapid base-catalyzed hydrolysis to form an unreactive

maleamic acid.

Oxyamine-Carbonyl Oxime Ligation
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The oxyamine group (-O-NH₂) exhibits the "alpha-effect," making it significantly more

nucleophilic than standard primary amines. It reacts with aldehydes and ketones to form an

oxime bond, which is substantially more hydrolytically stable than a standard hydrazone.

Causality of Catalysis: Oxime ligation is optimal at an acidic pH (4.5–6.5). The acid catalyzes

the dehydration of the initial carbinolamine intermediate into the final oxime. To overcome the

slow kinetics of this step at highly dilute biomolecular concentrations, aniline (10–100 mM) is

frequently introduced. Aniline rapidly forms a Schiff base with the aldehyde, which is then

swiftly displaced by the more nucleophilic oxyamine, accelerating the reaction rate by up to

400-fold.

The Critical Role of the TFA Salt
Why is this linker supplied as a TFA salt rather than a free base? The same alpha-effect that

makes the oxyamine highly reactive also makes it prone to premature oxidation and self-

condensation during storage. By formulating the compound as a , the oxyamine is protonated (-

O-NH₃⁺ CF₃COO⁻)[7]. This completely suppresses its nucleophilicity until it is dissolved in a

suitably buffered aqueous solution, ensuring a prolonged shelf-life and high batch-to-batch

reproducibility.

Orthogonal Bioconjugation Workflow
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Orthogonal bioconjugation workflow utilizing Mal-PEG2-oxyamine TFA for dual-target ligation.

Validated Experimental Protocol: Dual-
Functionalization
This protocol describes the sequential conjugation of a thiol-bearing protein (e.g., a reduced

antibody) and an aldehyde-bearing payload. It is designed as a self-validating system to ensure

quality control at every step.
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Phase 1: Maleimide Conjugation (Thioether Formation)
Buffer Preparation: Prepare Conjugation Buffer A (100 mM Sodium Phosphate, 150 mM

NaCl, 5 mM EDTA, pH 7.2). Causality: EDTA chelates trace heavy metals that would

otherwise catalyze the oxidation of free thiols into unreactive disulfides.

Linker Preparation: Dissolve Mal-PEG2-oxyamine TFA in anhydrous DMSO to a 10 mM

stock. Note: Use immediately to prevent moisture-induced degradation of the maleimide.

Reaction: Add the linker to the thiol-bearing protein at a 5–10 molar excess. Ensure the final

DMSO concentration remains below 10% (v/v) to prevent protein denaturation.

Incubation: Incubate at room temperature for 2 hours with gentle agitation.

Self-Validation (Ellman’s Assay): Quantify the remaining free thiols using DTNB (Ellman's

reagent). A successful reaction will show a >95% reduction in absorbance at 412 nm

compared to the pre-conjugation baseline.

Purification: Remove excess unreacted linker using a desalting column (e.g., Sephadex G-

25) or diafiltration, exchanging the protein into Buffer B.

Phase 2: Oxime Ligation
Buffer Preparation: Prepare Conjugation Buffer B (100 mM Sodium Acetate, 150 mM NaCl,

pH 5.5).

Catalyst Addition: Add aniline to the reaction mixture to a final concentration of 50 mM.

Conjugation: Introduce the aldehyde-bearing payload at a 5-molar excess relative to the

oxyamine-functionalized protein.

Incubation: Incubate at room temperature for 4–12 hours. The acidic pH and aniline will drive

the oxime formation.

Self-Validation (LC-MS): Analyze the conjugate via Liquid Chromatography-Mass

Spectrometry (LC-MS). The mass shift must correspond exactly to the addition of the

payload minus the mass of one water molecule (18 Da), which is lost during oxime

dehydration.
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Final Purification: Purify the final bispecific conjugate via Size Exclusion Chromatography

(SEC) to remove the aniline catalyst and unreacted payload.

References
AxisPharm - Mal-PEG2-oxyamine, CAS 1146245-73-9. Verified landing page detailing

bifunctional linker properties and bioconjugation applications. URL: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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